Cas no 149542-22-3 (Coenzyme A, S-(2-fluorooctanoate) (9CI))

• Product Name: Coenzyme A, S-(2-fluorooctanoate) (9CI)
• CAS No: 149542-22-3
• MF: C₂₉H₄₉FN₇O₁₇P₃S
• MW: 911.720752477646
• CID: 195047
• PubChem ID: 57348656
• Update Time: 2025-04-19

Coenzyme A, S-(2-fluorooctanoate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-(2-fluorooctanoate) (9CI)
• 2-Fluorooctanoyl-coa
• 2-Fluorooctanoyl-coenzyme A
• Coenzyme A, S-(2-fluorooctanoate)
• 149542-22-3
• 9-{5-O-[{[(4-{[3-({2-[(2-Fluorooctanoyl)sulfanyl]ethyl}imino)-3-hydroxypropyl]imino}-3,4-dihydroxy-2,2-dimethylbutoxy)(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]-3-O-phosphonopentofuranosyl}-9H-purin-6-amine
• C29H49FN7O17P3S
• DTXSID30933670
• C29-H49-F-N7-O17-P3-S
• Coenzyme A, S-(2-fluorooctanoate) (9CI)

• Inchi： 1S/C29H49FN7O17P3S/c1-4-5-6-7-8-17(30)28(42)58-12-11-32-19(38)9-10-33-26(41)23(40)29(2,3)14-51-57(48,49)54-56(46,47)50-13-18-22(53-55(43,44)45)21(39)27(52-18)37-16-36-20-24(31)34-15-35-25(20)37/h15-18,21-23,27,39-40H,4-14H2,1-3H3,(H,32,38)(H,33,41)(H,46,47)(H,48,49)(H2,31,34,35)(H2,43,44,45)/t17?,18-,21-,22-,23+,27-/m1/s1
• InChI Key： NLNZPKJACJFNFU-PMDCUQHOSA-N
• SMILES： S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O)C(C(CCCCCC)F)=O

Computed Properties

• Exact Mass: 911.21057
• Monoisotopic Mass: 911.21025345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 58
• Rotatable Bond Count: 26
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 389Ų

Experimental Properties

• PSA: 363.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs